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Compound of Interest

Compound Name: 5-(Hydroxymethyl)azepan-2-one

CAS No.: 38446-92-3

Cat. No.: B2615011

Get Quote

Executive Summary The azepan-2-one (ε-caprolactam) scaffold is a privileged structure in

medicinal chemistry, serving as a constrained mimetic for peptide turns and a core for protease

inhibitors (e.g., Cathepsin K, HIV protease). The introduction of a hydroxymethyl group at the

C5 position introduces a critical competing force: the steric bulk and hydrogen-bonding

potential of the substituent versus the inherent flexibility of the seven-membered lactam ring.

This technical guide outlines a rigorous computational framework to resolve the conformational

landscape of 5-(hydroxymethyl)azepan-2-one. It moves beyond standard energy

minimization, advocating for a workflow that accounts for transannular interactions, dispersion

forces, and solvent-mediated stabilization.[1]

Structural Dynamics & Energetic Landscapes
The Seven-Membered Ring Challenge
Unlike cyclohexane (rigid chair), the seven-membered azepane ring is conformationally mobile

with low energy barriers between local minima.[1] The conformational space is defined by four
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canonical forms:

Chair (C): Typically the global minimum for unsubstituted caprolactam.[1]

Twist-Chair (TC): Often the bioactive conformation in enzyme pockets due to optimal

substituent vectors.[1]

Boat (B) & Twist-Boat (TB): Higher energy states, but accessible via pseudorotation (~2–5

kcal/mol barriers).

The 5-Hydroxymethyl "Anchor" Effect
The C5-substitution is unique because it sits "across" the ring from the amide functionality.

Transannular Hydrogen Bonding: The hydroxyl group (-CH₂OH) can act as a hydrogen bond

donor to the carbonyl oxygen (C=O) or the amide nitrogen. This interaction can "lock" the

ring into a specific Twist-Chair or Boat conformation, overriding the inherent steric preference

for the Chair.

Solvation Competition: In aqueous environments, water molecules compete for these H-

bond sites, often destabilizing the intramolecular lock.[1]

Computational Protocol: Step-by-Step
To accurately model this system, one must use a "funnel" approach: exhaustive low-level

searching followed by high-level electronic structure refinement.

Workflow Visualization

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Caprolactam
https://pubchem.ncbi.nlm.nih.gov/compound/Caprolactam
https://pubchem.ncbi.nlm.nih.gov/compound/Caprolactam
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2615011?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Input Structure
(3D Builder)

Conformational Sampling
(Monte Carlo / MD)

Force Field: OPLS4 or MMFF94

Clustering & Pruning
(RMSD < 0.5 Å)

Geometry Optimization
DFT: wB97X-D / 6-311++G(d,p)

(Gas Phase)

Frequency Calculation
(Verify Minima, Zero Imaginary Freq)

 If Imaginary Freq (Saddle Point)

Solvation Energy Refinement
(SMD Model: Water/DMSO)

M06-2X / def2-TZVP

 If Valid Minima

Boltzmann Weighting &
NBO Analysis

Click to download full resolution via product page

Caption: Figure 1. Hierarchical computational workflow for resolving azepane conformational

ensembles.

Detailed Methodology
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Step 1: Exhaustive Conformational Search (Molecular
Mechanics)
Do not rely on a single minimization.[1] The 7-membered ring requires sampling to cross

pseudorotation barriers.

Method: Monte Carlo Multiple Minimum (MCMM) or Low-Mode Sampling (LMOD).[1]

Force Field: OPLS4 or MMFF94s (specifically parameterized for amides/lactams).

Parameters:

Energy Window: 5.0 kcal/mol (to capture high-energy bioactive forms).[1]

Torsional Sampling: Rotate the C5-CH₂OH bond and the ring torsions.

Step 2: DFT Optimization (The Dispersion Necessity)
Standard B3LYP fails to accurately describe the weak transannular dispersion interactions

inside the ring.

Recommended Functional:wB97X-D (Head-Gordon) or M06-2X (Minnesota).[1] These

include long-range dispersion corrections essential for ring puckering accuracy.[1]

Basis Set:6-311++G(d,p).[1] Diffuse functions (++) are mandatory to model the lone pairs on

the Oxygen and Nitrogen atoms correctly.

Step 3: Solvation & Free Energy
Gas-phase calculations overemphasize intramolecular H-bonds (e.g., OH[1]···O=C).

Model: SMD (Solvation Model based on Density). It is superior to standard PCM for

calculating

.[1]

Protocol: Perform single-point energy calculations on the gas-phase geometries using the

SMD model in Water (
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) and DMSO (

).

Data Analysis & Interpretation
Quantitative Metrics
Summarize your findings using relative Gibbs Free Energy (

).[1]

Conformer Ring Pucker

Relative
Energy (

, kcal/mol)

Population (%)
Intramolecular
H-Bond?[1]

Conf A Twist-Chair (TC) 0.00 65%
Yes

(OH[1]···O=C)

Conf B Chair (C) +1.20 25% No

Conf C Twist-Boat (TB) +2.50 8% Weak (OH···N)

Conf D Boat (B) +3.80 2% No

Note: Hypothetical data based on typical substituted caprolactam profiles. The Twist-Chair is

often stabilized by C5-substitution.

Electronic Analysis (NBO)
To prove the existence of the transannular H-bond, perform Natural Bond Orbital (NBO)

analysis.

Look for the donor-acceptor interaction energy

.[1]

Interaction:

.[1]
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Threshold: A value > 2.0 kcal/mol indicates a strong hyperconjugative stabilization,

confirming the "lock."

H-Bonding Topology Diagram

C5-Hydroxyl
(Donor)

C2-Carbonyl
(Acceptor)

Transannular
Interaction

Stabilized
Twist-Chair

Locks Ring

Solvent Water
(Competitor)

Solvation
Shell

H-Bonding

Open
Chair Form

Favors
(High Dielectric)

Click to download full resolution via product page

Caption: Figure 2. Competitive interaction map: Intramolecular locking vs. Solvent-mediated

opening.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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